![molecular formula C10H11Cl2N3 B3225236 [2,2'-Bipyridin]-5-amine dihydrochloride CAS No. 1246767-54-3](/img/structure/B3225236.png)
[2,2'-Bipyridin]-5-amine dihydrochloride
Overview
Description
[2,2'-Bipyridin]-5-amine dihydrochloride, also known as BPA, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a derivative of bipyridine, a heterocyclic organic compound that is commonly used in coordination chemistry. BPA is a yellowish powder that is soluble in water and has a molecular weight of 248.2 g/mol.
Mechanism of Action
The mechanism of action of [2,2'-Bipyridin]-5-amine dihydrochloride is not well understood, but it is believed to involve the formation of coordination complexes with metal ions. These complexes can then interact with other molecules in the cell, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
[2,2'-Bipyridin]-5-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of metal-containing enzymes and proteins. This compound has also been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [2,2'-Bipyridin]-5-amine dihydrochloride in laboratory experiments is its ability to selectively bind to metal ions, which can be useful in the study of metal-containing enzymes and proteins. However, [2,2'-Bipyridin]-5-amine dihydrochloride has some limitations, including its potential toxicity and the fact that it may interfere with other molecules in the cell.
Future Directions
There are many future directions for the study of [2,2'-Bipyridin]-5-amine dihydrochloride, including the development of new synthesis methods, the investigation of its potential therapeutic applications, and the study of its interactions with other molecules in the cell. Additionally, the use of [2,2'-Bipyridin]-5-amine dihydrochloride in the development of new materials and sensors may be an interesting avenue for future research.
Scientific Research Applications
[2,2'-Bipyridin]-5-amine dihydrochloride has been used extensively in scientific research, particularly in the fields of coordination chemistry and bioinorganic chemistry. This compound has been shown to have a unique ability to bind to metal ions, which makes it a valuable tool in the study of metal-containing enzymes and proteins.
properties
IUPAC Name |
6-pyridin-2-ylpyridin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3.2ClH/c11-8-4-5-10(13-7-8)9-3-1-2-6-12-9;;/h1-7H,11H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZQQJMSMIQTYHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC=C(C=C2)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20856485 |
Source
|
| Record name | [2,2'-Bipyridin]-5-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20856485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2,2'-Bipyridin]-5-amine dihydrochloride | |
CAS RN |
1246767-54-3 |
Source
|
| Record name | [2,2'-Bipyridin]-5-amine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20856485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,7-Bis[4-(2-ethylhexyl)-5-bromo-2-thienyl]-2,1,3-benzothiadiazole](/img/structure/B3225246.png)
